- Synthesis method of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride as intermediate of riociguat for treating human chronic thromboembolic pulmonary hypertension (CTEPH) and pulmonary arterial hypertension (PAH), China, , ,
Cas no 956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile)
956010-88-1 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile
CAS No:956010-88-1
MF:C7H4N4
MW:144.133460044861
MDL:MFCD13176785
CID:1025891
PubChem ID:19089878
Update Time:2024-10-25
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile
- 2H-pyrazolo[3,4-b]pyridine-3-carbonitrile
- 3-Cyano-7-aza-1H-indazole
- PVFRYQNNVUSEJD-UHFFFAOYSA-N
- 6483AC
- PB25505
- FCH1144918
- AB0080678
- ST1171123
- AX8222714
- C3405
- J3.511.235I
- AMY3609
- A858992
- AC-33928
- MFCD13176785
- 1H-Pyrazolo[3 pound not4-b]pyridine-3-carbonitrile
- AKOS016003666
- DS-17337
- SCHEMBL1639226
- CS-W007001
- 1H-pyrazolo[3;4-b]pyridine-3-carbonitrile
- DB-345761
- 956010-88-1
- DTXSID10597971
- SY098453
-
- MDL: MFCD13176785
- Inchi: 1S/C7H4N4/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-3H,(H,9,10,11)
- InChI Key: PVFRYQNNVUSEJD-UHFFFAOYSA-N
- SMILES: N#CC1C2C(=NC=CC=2)NN=1
Computed Properties
- Exact Mass: 144.04400
- Monoisotopic Mass: 144.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 65.4
Experimental Properties
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.3 g/l) (25 º C),
- PSA: 65.36000
- LogP: 0.82958
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DA548-200mg |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 96% | 200mg |
170.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DA548-50mg |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 96% | 50mg |
60.0CNY | 2021-08-04 | |
| Chemenu | CM103899-1g |
1H-pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 95+% | 1g |
$111 | 2021-08-06 | |
| TRC | H104285-50mg |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H104285-100mg |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 100mg |
$ 155.00 | 2022-06-04 | ||
| TRC | H104285-250mg |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 250mg |
$ 310.00 | 2022-06-04 | ||
| Chemenu | CM103899-1g |
1H-pyrazolo[3,4-b]pyridine-3-carbonitrile |
956010-88-1 | 95%+ | 1g |
$84 | 2024-07-18 | |
| abcr | AB439170-250 mg |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile, 95%; . |
956010-88-1 | 95% | 250MG |
€103.80 | 2022-06-10 | |
| abcr | AB439170-1 g |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile, 95%; . |
956010-88-1 | 95% | 1g |
€207.50 | 2022-06-10 | |
| abcr | AB439170-5 g |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile, 95%; . |
956010-88-1 | 95% | 5g |
€503.80 | 2022-06-10 |
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; rt → 60 °C; 24 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ; rt; rt → 140 °C; 10 min, 140 °C
Reference
- Preparation of 3-tetrazolylpyrazolopyridines as cardiovascular agents, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ; 10 min, 140 °C
Reference
- Fused pyrazole derivatives as cardiovascular agents, their preparation, pharmaceutical compositions, and use in therapy, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ; rt; 48 h, 130 °C
Reference
- Preparation of fused pyrazole derivatives as sGC stimulators for treatment of central nervous system disorders, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Treatment of CNS diseases with sGC stimulators, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Diammonium cerium hexanitrate Solvents: Acetonitrile , Water ; rt; 2 h, rt
Reference
- Substituted (thienyl)pyrazolopyridine compounds as cGMP modulators and their preparation, pharmaceutical compositions and use in the treatment of cardiovascular diseases, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Diammonium cerium hexanitrate Solvents: Acetonitrile , Water ; rt; 2 h, rt
Reference
- Preparation of thiazolylpyrazolopyridine derivatives as cardiovascular agents, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; 10 min, 140 °C
Reference
- Use of 3-(trifluoromethyl)-1H-pyrazolo-[3,4-b]pyridine as a versatile building block, Tetrahedron, 2015, 71(34), 5597-5601
Production Method 9
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ; 0.2 h, 140 °C
Reference
- Identification of acidic heterocycle-substituted 1H-pyrazolo[3,4-b]pyridines as soluble guanylate cyclase stimulators, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1197-1200
Production Method 10
Reaction Conditions
1.1 Reagents: Zinc Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylacetamide ; 5 h, rt → 120 °C
Reference
- Alkynyl alcohols as NIK inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 5 h, 150 °C; cooled
1.2 Reagents: Iron chloride (FeCl3) Solvents: Water ; 0.5 h, cooled
1.2 Reagents: Iron chloride (FeCl3) Solvents: Water ; 0.5 h, cooled
Reference
- Synthesis and biological evaluation of pyrazolo[3,4-b]pyridine-3-yl pyrimidine derivatives as sGC stimulators for the treatment of pulmonary hypertension, European Journal of Medicinal Chemistry, 2019, 173, 107-116
Production Method 12
Reaction Conditions
1.1 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylformamide ; 1.5 h, 120 °C
Reference
- Pyrrolopyrimidinone derivatives as soluble guanylate cyclase activators and their preparation, World Intellectual Property Organization, , ,
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Raw materials
- 3-Iodo-1H-pyrazolo[3,4-b]pyridine
- 1-[(4-Methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile
- 3-Bromo-1H-pyrazolo[3,4-b]pyridine
- 3-(Trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Preparation Products
1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile) Related Products
- 89522-29-2(1H-Pyrazolo[3,4-b]quinoline, 3-methyl-)
- 116834-96-9(3-Methyl-1H-pyrazolo[3,4-b]pyridine)
- 155601-83-5(1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile,6-fluoro-)
- 1935287-10-7(6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile)
- 1483428-81-4(3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile)
- 1378652-03-9(1H-pyrazolo[3,4-b]pyridine-4-carbonitrile)
- 1256795-04-6(1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile)
- 1155846-90-4(1H-pyrazolo[3,4-b]pyridin-3-ylmethanamine)
- 1010073-87-6(1H-Pyrazolo3,4-bpyridine-3-carbaldehyde)
- 1256833-42-7(5-Fluoro-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk